Cas no 27541-50-0 (Methane, tri-p-cumenyl-(8CI))
Methane, tri-p-cumenyl-(8CI) structure
Product Name:Methane, tri-p-cumenyl-(8CI)
Methane, tri-p-cumenyl-(8CI) Chemical and Physical Properties
Names and Identifiers
-
- Methane, tri-p-cumenyl-(8CI)
- 1,1',1''-methanetriyltris[4-(propan-2-yl)benzene]
- 4,4',4'-Triisopropyl-triphenylmethan
- AC1L6480
- AC1Q1H2D
- AG-K-46247
- AR-1B3787
- CTK4F9852
- KST-1B2575
- NSC143646
- 27541-50-0
- NSC-143646
- DTXSID50301478
-
- Inchi: 1S/C28H34/c1-19(2)22-7-13-25(14-8-22)28(26-15-9-23(10-16-26)20(3)4)27-17-11-24(12-18-27)21(5)6/h7-21,28H,1-6H3
- InChI Key: FITSUJZJSYMIDH-UHFFFAOYSA-N
- SMILES: C(C1C=CC(=CC=1)C(C)C)(C1C=CC(=CC=1)C(C)C)C1C=CC(=CC=1)C(C)C
Computed Properties
- Exact Mass: 370.26622
- Monoisotopic Mass: 370.266
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.967
- Boiling Point: 461.1°Cat760mmHg
- Flash Point: 234.2°C
- Refractive Index: 1.552
- PSA: 0
Methane, tri-p-cumenyl-(8CI) Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
27541-50-0 (Methane, tri-p-cumenyl-(8CI)) Related Products
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- 519-73-3(Triphenylmethane)
- 717-74-8(1,3,5-Triisopropylbenzene)
- 19099-48-0(4,4«-Di-tert-butyldiphenylmethane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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